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Compound of Interest

Compound Name: 6-Fluoro-8-methylquinoline

Cat. No.: B1532083

6-Fluoro-8-methylquinoline is a halogenated heterocyclic compound utilized in medicinal
chemistry and drug development as a building block for more complex molecules.[1] While its
structure is of significant interest to researchers, it is crucial to recognize that this compound,
like many novel research chemicals, lacks comprehensive toxicological and safety data. The
Material Safety Data Sheets (MSDS) available from suppliers often state "no data available" for
critical hazard classifications such as acute toxicity, carcinogenicity, and mutagenicity.[2]

This guide, therefore, is built upon the precautionary principle. In the absence of complete data,
we must handle 6-Fluoro-8-methylquinoline as a substance of unknown but potentially
significant toxicity. This approach involves implementing stringent safety protocols based on an
analysis of its chemical structure and the known hazards of related compounds, such as
quinoline and other fluoro- and methyl-substituted quinolines. Studies on analogous
compounds have indicated that the quinoline ring system can exhibit genotoxic and
carcinogenic properties, with substitutions influencing this activity.[3][4][5] For instance,
research has shown that 6-fluoroquinoline is capable of inducing unscheduled DNA synthesis
(UDS), a marker of genotoxicity.[3][4] Consequently, all handling procedures must be designed
to minimize or eliminate any potential for exposure.

Section 1: Compound Profile and Hazard Summary

A clear understanding of the basic physical and chemical properties is the foundation of a
robust safety assessment. The table below summarizes the key identifiers and available data
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for 6-Fluoro-8-methylquinoline. The numerous "Not Available" entries underscore the

necessity for a cautious approach.

Property Value Source

Chemical Name 6-Fluoro-8-methylquinoline N/A

CAS Number 1150271-14-9 [2]

Molecular Formula C1oHsFN [2]

Molecular Weight 161.18 g/mol [2]

Appearance Solid (form may vary)

) Typically 298% for research

Purity
grades

Acute Toxicity No data available [2]

) ) o No data available; assume

Skin Corrosion/Irritation o [2]

irritant
) o No data available; assume

Serious Eye Damage/Irritation o [2]
irritant

Carcinogenicity No data available [2]
No data available; handle as

Mutagenicity potential mutagen based on N/A
related structures[3][4]

B No data available; likely

Solubility _ _ [2]
soluble in organic solvents
Store at 4°C, tightly closed in a

Storage dry, cool, and well-ventilated N/A

place[2]

Section 2: Comprehensive Risk Assessment and
Control Measures
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A multi-layered approach to risk mitigation is mandatory. This involves a combination of
engineering controls, administrative policies, and personal protective equipment (PPE) to
create a self-validating system of safety.

Engineering Controls: The First Line of Defense

Engineering controls are designed to isolate the researcher from the chemical hazard.

o Certified Chemical Fume Hood: All manipulations of 6-Fluoro-8-methylquinoline, including
weighing, transferring, and preparing solutions, must be performed inside a certified
chemical fume hood with a verified face velocity (typically 80-120 fpm). This prevents the
inhalation of any fine powders or aerosols.

» Ventilation: The laboratory must be equipped with general ventilation that ensures an
adequate number of air changes per hour, preventing the accumulation of vapors or dust in
the general workspace.[6]

» Designated Work Area: A specific area within the fume hood should be designated for
working with this compound. This area should be clearly labeled and easy to decontaminate.

Personal Protective Equipment (PPE): The Last Barrier

PPE is not a substitute for robust engineering controls but is essential for protecting against
direct contact.

o Eye and Face Protection: Wear chemical safety goggles that provide a complete seal around
the eyes.[7] When there is a risk of splashes, a full-face shield should be worn in addition to

goggles.[8]

o Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene.[2] It is critical
to double-check the glove manufacturer's specifications for compatibility and breakthrough
time. Always inspect gloves for tears or pinholes before use and practice proper glove
removal techniques to avoid contaminating your skin.

» Body Protection: A fully buttoned, long-sleeved laboratory coat is required. For procedures
with a higher risk of spillage, a chemically resistant apron should be worn over the lab coat.
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Respiratory Protection: For routine handling within a fume hood, respiratory protection is not
typically required. However, in the event of a significant spill or failure of engineering
controls, a NIOSH-approved respirator with organic vapor and particulate cartridges would
be necessary.[8][9]

Section 3: Standard Operating Procedures (SOPSs)

Adherence to validated protocols is paramount for ensuring reproducible science and operator
safety.

SOP 1: Weighing and Solution Preparation

o Preparation: Don all required PPE (safety goggles, face shield, lab coat, chemically resistant
gloves). Ensure the chemical fume hood is operational.

Area Demarcation: Place a disposable, absorbent bench liner in the designated area of the
fume hood to contain any minor spills.

Weighing: Use an analytical balance located inside the fume hood or a containment
enclosure. If weighing outside the hood, use a tared, sealed container to transport the
compound to the hood for transfer.

Transfer: Carefully transfer the weighed solid into a suitable vessel for dissolution. Use anti-
static tools if the powder is fine and prone to aerosolization.

Dissolution: Add the solvent slowly to the vessel, keeping the container opening away from
your breathing zone. Cap the vessel securely before mixing or sonicating.

Cleanup: Carefully wipe down the balance, spatula, and surrounding work area with a
solvent-dampened cloth (e.g., 70% ethanol). Dispose of the cloth and bench liner as
hazardous waste.

SOP 2: Accidental Spill Response

o Evacuate and Alert: Immediately alert colleagues in the vicinity. If the spill is large or outside
of a containment hood, evacuate the lab and notify the institutional safety officer.
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Containment (for small spills inside a hood): If the spill is minor and fully contained within the
fume hood, you may proceed with cleanup if you are trained to do so.

PPE: Ensure you are wearing appropriate PPE, including double gloves.

Cleanup: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or
commercial sorbent pads).[10] Do not use combustible materials like paper towels to absorb
large quantities of solvent-based spills.

Collection: Carefully collect the absorbed material using spark-proof tools and place it into a
labeled, sealed container for hazardous waste.[2]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All
cleaning materials must be disposed of as hazardous waste.

Section 4: Emergency First Aid Procedures

In the event of an exposure, immediate and correct action is critical.

Inhalation: Move the affected person to fresh air immediately.[2][11] If breathing is difficult or
has stopped, provide artificial respiration (avoiding mouth-to-mouth if the chemical was
ingested or inhaled) and seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing.[11] Flush the affected skin area
with copious amounts of water for at least 15 minutes.[9] Seek medical attention if irritation
develops or persists.

Eye Contact: Immediately flush the eyes with a gentle stream of lukewarm water for at least
15 minutes, holding the eyelids open.[9][11] Remove contact lenses if present and easy to
do.[9] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[2] Rinse the mouth thoroughly with water.[2] Never give
anything by mouth to an unconscious person.[2] Call a physician or Poison Control Center
immediately.[2]

Section 5: Waste Disposal and Decontamination
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Proper disposal is a legal and ethical responsibility to protect both personnel and the
environment.

o Waste Segregation: All materials contaminated with 6-Fluoro-8-methylquinoline, including
disposable labware, gloves, bench liners, and absorbent materials, must be collected in a
dedicated, clearly labeled, and sealed hazardous waste container.

» Disposal Protocol: The waste must be disposed of through the institution's official hazardous
waste management program.[10] Do not discharge any amount of this chemical into drains
or the general trash.[2]

o Equipment Decontamination: Non-disposable equipment, such as glassware, should be
decontaminated by rinsing with a suitable solvent (which must be collected as hazardous
waste) followed by a thorough wash with soap and water.

Visual Workflow for Safe Handling

The following diagram outlines the critical decision-making and operational flow for safely
handling 6-Fluoro-8-methylquinoline, emphasizing the precautionary approach required for
compounds with incomplete safety data.
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Safe Handling Workflow for 6-Fluoro-8-methylquinoline

Receiving & Inventory

Log compound into chemical inventory.
Verify container integrity.

Proceed to

Risk Assessment

Review available SDS and literature.
Note data gaps (toxicity, etc.).
Assume high hazard (Precautionary Principle).

Based on assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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